Cas no 432025-99-5 (1,3-BENZENEDICARBOXYLIC ACID, 5-(PHENYLETHYNYL)-)

• Product Name: 1,3-BENZENEDICARBOXYLIC ACID, 5-(PHENYLETHYNYL)-
• CAS No: 432025-99-5
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 3185518
• PubChem ID: 12080908
• Update Time: 2025-06-09

1,3-BENZENEDICARBOXYLIC ACID, 5-(PHENYLETHYNYL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZENEDICARBOXYLIC ACID, 5-(PHENYLETHYNYL)-
• 5-(phenylethynyl)isophthalic acid
• CS-0110452
• HHENWQFKYOPTRV-UHFFFAOYSA-N
• F76443
• SCHEMBL2707734
• YSZC036
• 5-(2-phenylethynyl)isophthalic acid
• BS-46948
• 432025-99-5
• 5-(2-phenylethynyl)benzene-1,3-dicarboxylic acid

• Inchi： 1S/C16H10O4/c17-15(18)13-8-12(9-14(10-13)16(19)20)7-6-11-4-2-1-3-5-11/h1-5,8-10H,(H,17,18)(H,19,20)
• InChI Key： HHENWQFKYOPTRV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#CC2C=CC=CC=2)C=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 266.05790880g/mol
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Additional information on 1,3-BENZENEDICARBOXYLIC ACID, 5-(PHENYLETHYNYL)-

Comprehensive Overview of 1,3-BENZENEDICARBOXYLIC ACID, 5-(PHENYLETHYNYL)- (CAS No. 432025-99-5)

1,3-BENZENEDICARBOXYLIC ACID, 5-(PHENYLETHYNYL)- (CAS No. 432025-99-5) is a specialized aromatic dicarboxylic acid derivative that has garnered significant attention in advanced material science and organic synthesis. This compound, characterized by its unique phenylacetylene substitution, serves as a critical building block for high-performance polymers, liquid crystals, and optoelectronic materials. Its molecular structure combines the rigidity of a benzene ring with the conjugated system of an ethynylphenyl group, making it a versatile intermediate for designing functional materials with tailored properties.

In recent years, the demand for 1,3-BENZENEDICARBOXYLIC ACID derivatives has surged due to their applications in organic electronics and sustainable chemistry. Researchers are particularly interested in its role as a precursor for polyimide resins, which exhibit exceptional thermal stability and mechanical strength. These resins are widely used in aerospace, automotive, and microelectronics industries, aligning with the global shift toward lightweight and energy-efficient materials. The compound’s CAS No. 432025-99-5 is frequently searched in academic databases and patent filings, reflecting its industrial relevance.

One of the most intriguing aspects of 5-(PHENYLETHYNYL)-1,3-BENZENEDICARBOXYLIC ACID is its potential in photovoltaic devices. The conjugated ethynylphenyl moiety enhances electron delocalization, improving charge transport in organic solar cells. This aligns with the growing interest in renewable energy solutions, a topic dominating scientific and public discourse. Users often search for terms like "high-efficiency organic photovoltaics" or "conjugated polymers for solar cells," highlighting the compound’s relevance to cutting-edge research.

From a synthetic perspective, the compound’s carboxylic acid groups offer multiple functionalization pathways, enabling the creation of covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These porous materials are pivotal in gas storage, catalysis, and sensor technologies. The integration of 432025-99-5 into such frameworks leverages its structural robustness and π-electron richness, addressing key challenges in environmental remediation and carbon capture—topics frequently queried in AI-driven research platforms.

In the pharmaceutical sector, derivatives of 1,3-BENZENEDICARBOXYLIC ACID are explored for their bioactive potential, though CAS 432025-99-5 itself is primarily confined to material applications. Its non-toxic and stable nature makes it suitable for biocompatible coatings and drug delivery systems. This duality—spanning materials and life sciences—underscores its interdisciplinary appeal, a trend mirrored in user searches combining "advanced materials" with "biomedical engineering."

To summarize, 1,3-BENZENEDICARBOXYLIC ACID, 5-(PHENYLETHYNYL)- (CAS No. 432025-99-5) stands at the intersection of innovation, addressing pressing needs in sustainability, energy, and advanced manufacturing. Its structural versatility and compatibility with green chemistry principles ensure its continued prominence in both academic and industrial settings.